Cas no 52821-30-4 ((dodecylsulphonyl)acetonitrile)

(dodecylsulphonyl)acetonitrile structure
52821-30-4 structure
Product Name:(dodecylsulphonyl)acetonitrile
CAS No:52821-30-4
MF:C14H27NO2S
MW:273.434683084488
CID:937517
PubChem ID:104334
Update Time:2025-04-19

(dodecylsulphonyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

    • (dodecylsulphonyl)acetonitrile
    • (dodecylsulfonyl)acetonitrile
    • Acetonitrile, (dodecylsulfonyl)-
    • Acetonitrile, 2-(dodecylsulfonyl)-
    • DTXSID0068810
    • 75J3UU28GC
    • 2-(DODECYLSULFONYL)ACETONITRILE
    • dodecylsulfonylacetonitrile
    • UNII-75J3UU28GC
    • 52821-30-4
    • EINECS 258-204-2
    • SCHEMBL11821915
    • NS00057206
    • Inchi: 1S/C14H27NO2S/c1-2-3-4-5-6-7-8-9-10-11-13-18(16,17)14-12-15/h2-11,13-14H2,1H3
    • InChI Key: BHYJQQBWODSXQS-UHFFFAOYSA-N
    • SMILES: S(CC#N)(CCCCCCCCCCCC)(=O)=O

Computed Properties

  • Exact Mass: 273.17641
  • Monoisotopic Mass: 273.17625028g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 12
  • Complexity: 321
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 66.3Ų

Experimental Properties

  • PSA: 57.93
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